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Compound of Interest

Compound Name: 7-Bromoisoquinoline

Cat. No.: B118868 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemicals like 7-Bromoisoquinoline are paramount. Adherence to

proper disposal protocols is essential not only for laboratory safety but also for environmental

protection. This guide provides a comprehensive, step-by-step procedure for the appropriate

disposal of 7-Bromoisoquinoline, ensuring compliance and safety.

Immediate Safety and Handling Protocols
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling of 7-Bromoisoquinoline and

its waste should be conducted within a certified chemical fume hood to prevent inhalation of

any dust or vapors.

In the event of accidental exposure, follow these first-aid measures immediately:

After inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

the individual is not breathing, provide artificial respiration and seek immediate medical

attention.

After skin contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water. Consult a physician if irritation persists.
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After eye contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do so. Continue rinsing and seek medical

attention.[1]

After ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician immediately.

Quantitative Data Summary
The following table summarizes key quantitative data for 7-Bromoisoquinoline. While specific

toxicity values such as LD50 and LC50 are not readily available in public documentation, the

GHS Hazard Statements provide crucial safety information.

Property Value Source(s)

Chemical Formula C₉H₆BrN [2]

Molecular Weight 208.05 g/mol

Appearance
Solid, white to yellow or

orange powder/crystal
[1]

Melting Point 67-72 °C

Flash Point 113 °C (235.4 °F) - closed cup

GHS Hazard Statements H315: Causes skin irritation [1][3]

H319: Causes serious eye

irritation
[1][3]

H335: May cause respiratory

irritation
[3]

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Procedure
The recommended method for the disposal of 7-Bromoisoquinoline is through a licensed

hazardous waste disposal company. As a halogenated organic compound, it requires specific

handling and disposal procedures, typically involving incineration at a regulated facility.
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Experimental Protocol for Waste Segregation and Collection:

Identify Waste Stream: 7-Bromoisoquinoline is classified as a halogenated organic waste.

It must be segregated from non-halogenated and other waste streams to prevent chemical

reactions and ensure proper disposal.

Select Appropriate Waste Container: Use a designated, leak-proof, and clearly labeled

hazardous waste container for "Halogenated Organic Wastes." The container must be

compatible with the chemical.

Proper Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "7-Bromoisoquinoline," and the associated hazard symbols (e.g.,

irritant).

Collection of Waste:

Solid Waste: Carefully transfer any solid 7-Bromoisoquinoline waste into the designated

container using a chemically resistant spatula or scoop. Avoid generating dust.

Contaminated Materials: Any materials contaminated with 7-Bromoisoquinoline, such as

weighing paper, gloves, or pipette tips, should also be placed in the same "Halogenated

Organic Wastes" container.

Solutions: If 7-Bromoisoquinoline is in a solvent, it should be collected in a designated

liquid halogenated organic waste container. Do not mix with non-halogenated solvent

waste.

Container Management: Keep the waste container securely closed when not in use. Store

the container in a designated, well-ventilated, and secure waste accumulation area.

Secondary containment is recommended to mitigate any potential leaks.

Arrange for Disposal: Once the container is full, or on a regular schedule, contact your

institution's Environmental Health and Safety (EHS) department to arrange for the pickup

and disposal by a licensed hazardous waste contractor. Do not attempt to dispose of 7-
Bromoisoquinoline down the drain or in regular trash.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 7-
Bromoisoquinoline.

Start: 7-Bromoisoquinoline Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify as Halogenated
Organic Waste

3. Use Designated & Labeled
'Halogenated Organic Waste' Container

4. Transfer Waste to Container
(Avoid Dust/Spills)

5. Store Container Securely
in Ventilated Area

6. Contact EHS for Pickup

End: Professional Disposal
(Incineration)

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of 7-Bromoisoquinoline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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